Cas no 864182-45-6 (methyl 2-​(aminomethyl)​-​3-​methylbutanoate hydrochloride)
864182-45-6 structure
Product Name:methyl 2-​(aminomethyl)​-​3-​methylbutanoate hydrochloride
CAS No:864182-45-6
MF:C7H16ClNO2
MW:181.660441398621
CID:3163425
PubChem ID:86068991
Update Time:2025-04-21
methyl 2-​(aminomethyl)​-​3-​methylbutanoate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-​(aminomethyl)​-​3-​methylbutanoate hydrochloride
- 864182-45-6
- Methyl 2-(aminomethyl)-3-methylbutanoate hydrochloride
- SCHEMBL5566285
-
- Inchi： 1S/C7H15NO2.ClH/c1-5(2)6(4-8)7(9)10-3;/h5-6H,4,8H2,1-3H3;1H
- InChI Key： OZZVAGNTKWUEJE-UHFFFAOYSA-N
- SMILES： Cl.O(C)C(C(CN)C(C)C)=O
Computed Properties
- Exact Mass: 181.0869564Da
- Monoisotopic Mass: 181.0869564Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 112
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3Ų
methyl 2-​(aminomethyl)​-​3-​methylbutanoate hydrochloride Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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